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Compound of Interest

Compound Name:
Tetrabutylammonium fluoride

hydrate

Cat. No.: B1357175 Get Quote

In-Depth Technical Guide to
Tetrabutylammonium Fluoride Hydrate
This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the properties, applications, and handling of

tetrabutylammonium fluoride (TBAF) hydrate.

Core Chemical and Physical Properties
Tetrabutylammonium fluoride hydrate is a quaternary ammonium salt with the chemical

formula [CH₃(CH₂)₃]₄NF·xH₂O. It is widely utilized in organic synthesis as a source of the

fluoride ion and as a base. The properties of TBAF can vary depending on the degree of

hydration.
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Property Value Reference

CAS Number 22206-57-1 [1][2][3]

Molecular Formula C₁₆H₃₈FNO

Molecular Weight (Anhydrous) 261.46 g/mol [3]

Molecular Weight (Hydrate)

Varies with water content.

327.23 g/mol has also been

reported.[1]

Appearance Yellow solid

Melting Point 62-63 °C [3]

Purity Typically >98% [1]

Note: A common form is the trihydrate, with CAS number 87749-50-6 and a molecular weight of

315.51 g/mol .[4][5]

Applications in Research and Development
Tetrabutylammonium fluoride hydrate is a versatile reagent in organic chemistry, primarily

known for its role in the removal of silyl ether protecting groups. Its utility also extends to acting

as a catalyst and a source of fluoride for fluorination reactions.

Deprotection of Silyl Ethers
The most common application of TBAF is in the cleavage of silyl ethers, which are frequently

used to protect hydroxyl groups during multi-step organic syntheses. The fluoride ion's high

affinity for silicon drives this reaction.

An illustrative experimental workflow for a typical deprotection reaction is provided below.
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Reaction Setup

Work-up and Purification

Dissolve silyl-protected compound
in an appropriate solvent (e.g., THF).

Add a solution of TBAF hydrate
(typically 1 M in THF) dropwise.

1.

Stir the reaction mixture at
room temperature.

2.

Quench the reaction with
saturated aqueous NH4Cl.

3. Monitor by TLC until
starting material is consumed

Extract the aqueous layer with
an organic solvent (e.g., ethyl acetate).

4.

Dry the combined organic layers
over anhydrous Na2SO4.

5.

Concentrate the solution
under reduced pressure.

6.

Purify the crude product by
column chromatography.

7.

Isolated pure alcohol

8.

Click to download full resolution via product page

Workflow for Silyl Ether Deprotection using TBAF Hydrate.
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Experimental Protocol: Desilylation
A representative protocol for the desilylation of a silyl ether is as follows:

Dissolution: Dissolve the silyl ether substrate in anhydrous tetrahydrofuran (THF) to a

concentration of approximately 0.1 M.

Addition of TBAF: To this solution, add 1.1 equivalents of a 1.0 M solution of

tetrabutylammonium fluoride hydrate in THF dropwise at room temperature.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the

starting material is consumed.

Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of

ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x 20 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

to yield the desired alcohol.

Safety and Handling
Tetrabutylammonium fluoride hydrate is a hazardous substance and should be handled with

appropriate safety precautions.
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Hazard Precaution

Corrosive Causes severe skin burns and eye damage.

Handling
Wear protective gloves, protective clothing, eye

protection, and face protection.

Storage

Store in a tightly sealed container under an inert

atmosphere in a cool, dry place away from heat

and direct sunlight.

First Aid (Eyes)

In case of eye contact, rinse cautiously with

water for several minutes. Remove contact

lenses if present and easy to do. Continue

rinsing and immediately call a poison center or

doctor.

The logical relationship for handling and safety is outlined in the diagram below.

Safe Handling Protocol

In Case of Exposure

Wear appropriate PPE:
- Gloves

- Goggles
- Lab coat

Use in a well-ventilated area.

Store in a cool, dry, inert atmosphere.

Skin Contact:
Immediately flush with water.

Accidental
Contact

Eye Contact:
Rinse cautiously with water for several minutes.

Accidental
Contact Seek immediate medical attention.
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Safety and Emergency Response for TBAF Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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